Ethyl 5-chloro-4-nitrothiophene-2-carboxylate
Overview
Description
Ethyl 5-chloro-4-nitrothiophene-2-carboxylate is a chemical compound with the molecular formula C7H6ClNO4S . It is used in various chemical reactions and has potential applications in different fields .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code: 1S/C7H6ClNO4S/c1-2-13-7(10)5-3-4(9(11)12)6(8)14-5/h3H,2H2,1H3 . This code provides a unique representation of the compound’s molecular structure .Physical And Chemical Properties Analysis
This compound has a molecular weight of 236.66 . It is a light-orange to orange powder or crystals . The compound has a topological polar surface area of 100 Ų .Scientific Research Applications
Synthesis and Derivatives
Ethyl 5-chloro-4-nitrothiophene-2-carboxylate is involved in the synthesis of various derivatives of thiophene. For instance, the nitration of certain thiophenes gives 5-nitro derivatives, highlighting the chemical's role in the formation of functional thiophene derivatives (Shvedov, Vasil'eva, Romanova, & Grinev, 1973). The compound also serves as an intermediate in the synthesis of other complex compounds such as ethyl 5-chloro-3-phenylindole-2-carboxylate, underlining its importance in multi-step chemical syntheses (Fürstner, Hupperts, & Seidel, 2003).
Radiosensitizers and Cytotoxins
Studies have utilized derivatives of nitrothiophene, including this compound, to synthesize compounds that act as radiosensitizers or cytotoxins. These compounds show potential in sensitizing hypoxic mammalian cells to radiation and acting as selective cytotoxins under certain conditions (Threadgill, Webb, O'Neill, Naylor, Stephens, Stratford, Cole, Adams, & Fielden, 1991).
Synthesis of Heterocycles
This compound is used in the nucleophilic substitution reactions on chlorinated thiophene derivatives, which is a basis for the synthesis of thienoanellated O,N- and S,N-heterocycles. This demonstrates its utility in generating diverse heterocyclic structures (Puschmann & Erker, 1993).
Anticancer Agents
The compound plays a role in the synthesis of potential anticancer agents. For example, derivatives like pyrido[4,3-b][1,4]oxazines and pyrido[4,3-b][1,4]thiazines, which are synthesized using this compound, have shown effects on the proliferation of cancer cells and the survival of mice bearing leukemia (Temple, Wheeler, Comber, Elliott, & Montgomery, 1983).
Dyeing and Fabric Applications
The compound is also significant in the synthesis of disperse dyes derived from thiophene, which are used in dyeing polyester and nylon fabrics. These dyes demonstrate good levelness and fastness properties, showcasing the compound's relevance in the textile industry (Abolude, Bello, Nkeonye, & Giwa, 2021).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
ethyl 5-chloro-4-nitrothiophene-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClNO4S/c1-2-13-7(10)5-3-4(9(11)12)6(8)14-5/h3H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJKXMTCBMRGJIE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(S1)Cl)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClNO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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